3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid

Specification

• CAS No.: 1105191-12-5
• Molecular Formula: C14H10ClN3O4
• Molecular Weight: 319.70
• IUPAC Name: 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• Standard InChI: InChI=1S/C14H10ClN3O4/c1-17-6-9(13(20)21)10-11(17)12(19)18(14(22)16-10)8-4-2-7(15)3-5-8/h2-6H,1H3,(H,16,22)(H,20,21)
• Standard InChI Key: HYUAXJCXILUGBV-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)O
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)O

Introduction

Synthesis of Pyrrolopyrimidines

The synthesis of pyrrolopyrimidines generally involves multi-step reactions starting from appropriate precursors. Common methods include the condensation of pyrimidine derivatives with pyrrole precursors or the use of cyclocondensation reactions involving α-halomethylbenzylketones with pyrimidine derivatives. The specific synthetic route for 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid would depend on the availability of starting materials and desired yields.

Biological Activities and Applications

Pyrrolopyrimidines have been explored for various biological activities, including antiangiogenic and antitumor effects. Compounds with similar structures have shown potential as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) and other receptor tyrosine kinases, which are crucial targets in cancer therapy. The presence of a chlorophenyl group in these compounds can enhance their interaction with biological targets, potentially leading to improved efficacy.

Biological Activity	Potential Applications
Antiangiogenic	Cancer therapy
Antitumor	Oncology
RTK Inhibition	Targeted therapies

Research Findings and Future Directions

While specific research findings on 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid are not readily available, studies on related pyrrolopyrimidines highlight their potential in medicinal chemistry. Future research should focus on synthesizing and characterizing this compound to explore its biological activities and potential therapeutic applications.